Cas no 1806871-90-8 (Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate)

• Product Name: Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate
• CAS No: 1806871-90-8
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4862999
• Update Time: 2025-05-26

Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate

• Inchi： 1S/C9H7BrF2INO2/c1-2-16-9(15)7-6(13)4(10)3-5(14-7)8(11)12/h3,8H,2H2,1H3
• InChI Key： UNGANNOTFDLEJT-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1C(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate

Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1806871-90-8): A Comprehensive Overview

Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1806871-90-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo, difluoromethyl, and iodopyridine functionalities, offers a robust platform for the development of novel therapeutic agents. Its structural complexity and functional group diversity make it an attractive candidate for a wide range of applications, from synthetic intermediates to potential drug leads.

The bromopyridine core of Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate is particularly noteworthy due to its ability to engage in various chemical transformations. The bromo substituent can be readily displaced in nucleophilic substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. Additionally, the presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The iodopyridine moiety is another key feature of this compound. Iodine is a versatile leaving group that can be readily replaced by other functional groups through various coupling reactions. This property makes Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate an ideal intermediate for the synthesis of diverse derivatives with potential therapeutic applications. Recent studies have shown that iodinated pyridines can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In the context of drug discovery, Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate has been explored as a scaffold for the development of novel inhibitors targeting various enzymes and receptors. For instance, researchers have utilized this compound as a starting point for the synthesis of inhibitors against kinases, which are key enzymes involved in many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The ability to fine-tune the structure of this compound through chemical modifications allows for the optimization of potency, selectivity, and pharmacokinetic properties.

Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been successfully employed to introduce a wide range of functional groups onto this scaffold. These reactions not only expand the chemical space accessible from this compound but also facilitate the rapid generation of diverse libraries for high-throughput screening.

The carboxylate ester functionality in Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate provides additional opportunities for chemical manipulation. Hydrolysis of the ester can yield the corresponding carboxylic acid, which can be further derivatized to form amides, esters, or other functional groups depending on the desired application. This versatility makes Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate a valuable building block in organic synthesis.

In addition to its synthetic utility, Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate has shown promise in preclinical studies as a potential therapeutic agent. Research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific targets involved in disease pathways. For example, one study reported that a derivative of Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate effectively inhibited the growth of cancer cells by targeting a key signaling pathway. These findings highlight the potential of this compound as a lead structure for further drug development.

From a safety perspective, Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate is generally considered safe when handled under appropriate laboratory conditions. However, like any chemical compound, it should be used with caution and proper safety protocols should be followed to ensure safe handling and storage.

In conclusion, Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1806871-90-8) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new applications and insights into its properties, Ethyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-carboxylate is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.